2-amino-9H-pyrido[2,3-b]indole-3-carboxamide

• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 2-amino-9H-pyrido[2,3-b]indole-3-carboxamide
• InChI: InChI=1S/C12H10N4O/c13-10-8(11(14)17)5-7-6-3-1-2-4-9(6)15-12(7)16-10/h1-5H,(H2,14,17)(H3,13,15,16)
• InChI Key: MHTUMLDYJNHLFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC(=C(N=C3N2)N)C(=O)N

Description

2-amino-9H-pyrido[2,3-b]indole-3-carboxamide is a useful research compound. Its molecular formula is C12H10N4O and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-9-benzyl-9H-pyrido[2,3-b]indole-3-carboxamide (vii-a, 1.01 g, 319 mmol) in benzene (30 mL) was added AlCl3 (1.10 g, 8.25 mmol), and the reaction was heated to 95° C. under atmosphere of Ar. After 6 h, the reaction was cooled to 0° C., quenched with water (75 mL) and poured into a separatory funnel containing EtOAc (200 mL). The mixture was washed with 1N NaOH (2×200 mL) and the organic layer was dried over sodium sulfate, filtered and concentrated to yield 2-amino-9H-pyrido[2,3-b]indole-3-carboxamide as a light brown solid (5, 319 mg, 44%). NH4OAc Standard conditions. DAD Retention Time=5.10 min. M+H=227. 1H NMR (300 MHz, DMSO-d6): δ 11.33 (br s, 1H), 8.68 (s, 1H), 7.85 (br s, 1H), 7.76 (d, J=7.9 Hz, 1H), 7.44 (br s, 1H), 7.32 (d, J=7.3 Hz, 1H), 7.24 (dd, J=7.3, 7.3 Hz, 1H), 7.12 (dd, J=7.9, 7.9 Hz, 1H).